Cas no 318951-72-3 (5-(3,4-Dichlorophenyl)-1-phenyl-4-(phenylsulfonyl)-1H-pyrazole)

• Product Name: 5-(3,4-Dichlorophenyl)-1-phenyl-4-(phenylsulfonyl)-1H-pyrazole
• CAS No: 318951-72-3
• MF: C₂₁H₁₄Cl₂N₂O₂S
• MW: 429.319061756134
• CID: 5017421
• Update Time: 2023-08-25

5-(3,4-Dichlorophenyl)-1-phenyl-4-(phenylsulfonyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-5-(3,4-dichlorophenyl)-1-phenyl-1H-pyrazole
• Oprea1_360439
• 5-(3,4-dichlorophenyl)-1-phenyl-4-(phenylsulfonyl)-1H-pyrazole
• 5-(3,4-Dichlorophenyl)-1-phenyl-4-(phenylsulfonyl)-1H-pyrazole

• Inchi： 1S/C21H14Cl2N2O2S/c22-18-12-11-15(13-19(18)23)21-20(28(26,27)17-9-5-2-6-10-17)14-24-25(21)16-7-3-1-4-8-16/h1-14H
• InChI Key： DPANOXJVVWVZHC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=C(C=NN1C1C=CC=CC=1)S(C1C=CC=CC=1)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 614
• XLogP3: 5.6
• Topological Polar Surface Area: 60.3